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Compound of Interest

Compound Name: TJ191

Cat. No.: B611383

Abstract

TJ191, with the chemical name 2-Amino-3-methylcarboxy-5-heptyl-thiophene, is a novel
synthetic 2-aminothiophene-3-carboxylic acid ester derivative.[1][2][3][4] It has demonstrated
potent and selective anti-cancer activity, particularly against malignant T-cell
leukemia/lymphoma cells that exhibit low expression of the Transforming Growth Factor 3 Type
[l Receptor (TBRIIN).[1] This technical guide provides an in-depth overview of the chemical
structure, properties, and biological activity of TJ191, with a focus on its mechanism of action
and the experimental protocols used for its characterization. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

TJ191 is a small molecule with a well-defined chemical structure. Its properties have been
characterized through various analytical techniques.

Chemical Structure

The chemical structure of TJ191 is presented below:
Figure 1: Chemical Structure of TJ191

Caption: 2D representation of the molecular structure of TJ191.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of TJ191 is provided in the table below.

Property Value Reference

2-Amino-3-methylcarboxy-5-

IUPAC Name .
heptyl-thiophene
Molecular Formula C13H21NO2S
Molecular Weight 255.38 g/mol
Appearance Solid powder
Solubility Soluble in DMSO
Store at -20°C for long-term
Storage

stability

Biological Activity and Mechanism of Action

TJ191 exhibits selective cytotoxicity against specific cancer cell lines, with a particularly
pronounced effect on T-cell leukemia/lymphoma. Its mechanism of action is closely linked to
the expression levels of TBRIIL.

In Vitro Anti-proliferative Activity

TJ191 has been shown to inhibit the proliferation of various human T-cell leukemia/lymphoma
cell lines. The half-maximal inhibitory concentration (IC50) values for TJ191 against a panel of
cell lines are summarized in the table below.

Cell Line Cell Type IC50 (pM) TRRIII Expression
CEM T-cell leukemia 0.15+0.03 Low
Molt-4 T-cell leukemia 0.21 £ 0.05 Low
Jurkat T-cell leukemia >10 High
H9 T-cell lymphoma >10 High
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Data extracted from El-Gazzar et al., 2017.

Induction of Apoptosis

TJ191 has been demonstrated to induce apoptosis in sensitive T-cell leukemia cells in a time-
and dose-dependent manner. This was confirmed through caspase-3 activity assays.

Correlation with TBRIIl Expression

A key finding is the inverse correlation between the expression of TBRIII and the sensitivity of
T-cell leukemia/lymphoma cell lines to TJ191. Cells with low TBRIII expression are highly
sensitive to the cytotoxic effects of TJ191, while those with high TBRIII expression are

resistant.

The proposed mechanism suggests that TBRIII may act as a protective factor against TJ191-
induced cytotoxicity. The exact signaling pathway through which TJ191 exerts its effects in low
TBRIII-expressing cells is still under investigation.
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T-Cell Leukemia Cell
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(Prepare cell Iysates)
Seed cells in 96-well plates . ) .
Determine protein concentration (BCA assay)

v '

Add serial dilutions of TJ191 .
Separate proteins by SDS-PAGE

v '

Gncubate for72 hours) Transfer proteins to a PVDF membrane

' '

Add MTT solution

Block membrane with 5% non-fat milk

v '
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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